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Osimertinib Efficacy Data from Clinical Trials

Trial Name /
Context

Phase
Patient
Population

Key Efficacy
Endpoints

Reference / NCT
Number

| FLAURA (1st-line) [1] [2] | III | Previously untreated advanced EGFRm NSCLC | - Median PFS: 18.9

months

ORR: 80% | NCT02296125 | | AURA3 (2nd-line) [3] [1] [2] | III | T790M-positive NSCLC post 1st-line

EGFR-TKI | - Median PFS: 10.1 months vs. 4.4 months (chemotherapy)
ORR: 71% vs. 31% (chemotherapy) | NCT02151981 | | Consolidative RT Study [4] | II | Advanced

EGFRm NSCLC receiving osimertinib + consolidative radiotherapy | - Median PFS: 32.3 months
Median OS: 45 months | NCT03667820 | | Real-World Study [3] | N/A | Post 1st-line osimertinib

(AURA3-eligible patients) | - Median PFS: 8.0 months
Median OS: 24.0 months | N/A |
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Osimertinib is a third-generation, irreversible EGFR tyrosine kinase inhibitor (TKI). It selectively targets

EGFR sensitizing mutations (exon 19 deletion, L858R) and the T790M resistance mutation, while sparing

wild-type EGFR [5] [1] [2]. The following diagram illustrates its mechanism and the signaling pathways

involved.
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EGFR Downstream Signaling Pathways

Key: Osimertinib Resistance Mechanisms
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A primary mechanism of resistance to Osimertinib is the C797S mutation in EGFR exon 20, which prevents

the drug from binding [5] [1]. Other common resistance mechanisms include MET or HER2 amplification,

activation of alternative pathways like RAS-MAPK or PI3K-AKT, and histological transformation [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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